2H-[1,3]Dioxolo[4,5-b]pyridin-6-amine

• IUPAC Name: [1,3]dioxolo[4,5-b]pyridin-6-amine
• InChI: InChI=1S/C6H6N2O2/c7-4-1-5-6(8-2-4)10-3-9-5/h1-2H,3,7H2
• InChI Key: HEDCSLNHFAWSGN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)N=CC(=C2)N
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• CAS RN: 1367946-80-2

Description

2H-[1,3]Dioxolo[4,5-b]pyridin-6-amine is a chemical compound with the molecular weight of 138.13. It is typically available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H6N2O2/c7-5-2-1-4-6(8-5)10-3-9-4/h1-2H,3H2,(H2,7,8). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 138.13. and is typically stored at room temperature.

Scientific Research Applications

Overview of Applications

2H-[1,3]Dioxolo[4,5-b]pyridin-6-amine is a compound that falls within the broader category of heterocyclic aromatic amines (HAAs). These compounds have attracted significant attention in scientific research due to their diverse applications ranging from their role in food safety to their potential in drug development. Here, we will explore various scientific research applications of compounds related to or within the same chemical family as this compound, excluding any information related to drug use and dosage, side effects, and abbreviations or acronyms for chemical names.

Food Safety and Carcinogenic Potential

HAAs, including compounds structurally related to this compound, are known for their formation in protein-rich foods during cooking processes. These compounds have been identified as potential carcinogens, with studies focusing on their formation mechanisms, detection methods, and mitigation strategies in the food industry. For instance, Teunissen et al. (2010) reviewed the analysis of HAAs in biological matrices, foodstuff, and beverages, highlighting the importance of advanced analytical techniques for the sensitive and selective detection of these compounds (Teunissen et al., 2010).

Anticorrosive Applications

Compounds within the same family as this compound, specifically quinoline derivatives, have been utilized as anticorrosive agents. These derivatives exhibit effective corrosion inhibition properties for various metals due to their ability to form stable chelating complexes with metal surfaces. Verma et al. (2020) provided a comprehensive review of quinoline-based compounds as corrosion inhibitors, detailing their mechanisms and applications (Verma et al., 2020).

Medicinal Chemistry and Drug Development

The heterocyclic aromatic amine scaffold, including pyridine and its derivatives, plays a crucial role in medicinal chemistry, forming the basis for the synthesis of numerous pharmacologically active compounds. For example, Alshamrani (2023) discussed the therapeutic potential of pyridine-based Cu(II) complexes as anticancer agents, demonstrating the significance of these structures in enhancing drug efficacy and solubility (Alshamrani, 2023).

Environmental Applications

Amine-functionalized sorbents, which include functional groups related to this compound, have been investigated for their effectiveness in removing hazardous substances from the environment. Ateia et al. (2019) reviewed the use of amine-containing sorbents for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water, highlighting the role of electrostatic interactions and hydrophobic effects in the adsorption process (Ateia et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.